Cas no 922932-74-9 (N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide)

N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide is a specialized organic compound featuring a dichlorophenyl acetamide core linked to a furan-substituted pyridazine moiety via a sulfanyl bridge. Its unique structure combines aromatic and heterocyclic components, making it a promising candidate for applications in medicinal chemistry and agrochemical research. The dichlorophenyl group enhances lipophilicity and binding affinity, while the furan-pyridazine unit offers potential for π-stacking interactions and bioactivity modulation. This compound’s synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. Its well-defined molecular architecture suggests utility as an intermediate in the development of targeted bioactive molecules.
N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide structure
922932-74-9 structure
Product Name:N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide
CAS No:922932-74-9
MF:C16H11Cl2N3O2S
MW:380.248440027237
CID:5497888
PubChem ID:7688116
Update Time:2025-05-24

N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-dichlorophenyl)-2-((6-(furan-2-yl)pyridazin-3-yl)thio)acetamide
    • 922932-74-9
    • CCG-292121
    • N-(2,3-dichlorophenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide
    • AKOS024467164
    • SR-01000916393
    • F2787-0047
    • N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
    • SR-01000916393-1
    • N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide
    • Inchi: 1S/C16H11Cl2N3O2S/c17-10-3-1-4-12(16(10)18)19-14(22)9-24-15-7-6-11(20-21-15)13-5-2-8-23-13/h1-8H,9H2,(H,19,22)
    • InChI Key: SLICVOWVBPCASJ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1NC(CSC1=CC=C(C2=CC=CO2)N=N1)=O)Cl

Computed Properties

  • Exact Mass: 378.9949032g/mol
  • Monoisotopic Mass: 378.9949032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 93.3Ų

N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2787-0047-2μmol
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
922932-74-9 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2787-0047-5μmol
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
922932-74-9 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2787-0047-10μmol
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
922932-74-9 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2787-0047-20μmol
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
922932-74-9 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2787-0047-1mg
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
922932-74-9 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2787-0047-2mg
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
922932-74-9 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2787-0047-3mg
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
922932-74-9 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2787-0047-4mg
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
922932-74-9 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2787-0047-5mg
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
922932-74-9 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2787-0047-10mg
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
922932-74-9 90%+
10mg
$79.0 2023-05-16

Additional information on N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide

Research Briefing on N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 922932-74-9)

In recent years, the compound N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 922932-74-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. The presence of a furan-2-yl pyridazine core coupled with a dichlorophenyl acetamide moiety suggests a versatile pharmacophore capable of interacting with multiple biological targets.

Recent studies have focused on elucidating the mechanistic pathways through which this compound exerts its biological effects. One notable area of investigation is its role as a modulator of kinase activity. Preliminary in vitro assays have demonstrated that N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide exhibits selective inhibition against certain tyrosine kinases, which are implicated in various proliferative diseases. The compound's ability to disrupt signal transduction pathways has positioned it as a promising candidate for further development in oncology.

Structural-activity relationship (SAR) studies have been instrumental in optimizing the efficacy and selectivity of this compound. Researchers have synthesized a series of analogs to explore the impact of substituent variations on the furan and pyridazine rings. These efforts have revealed that the dichlorophenyl group is critical for maintaining high binding affinity, while modifications to the thioacetamide linker can fine-tune pharmacokinetic properties. Computational modeling and X-ray crystallography have further provided insights into the binding interactions at the atomic level, facilitating rational drug design.

In addition to its kinase inhibitory properties, N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide has shown potential in anti-inflammatory applications. Recent in vivo studies using murine models have reported significant reductions in pro-inflammatory cytokine levels following treatment with this compound. These findings suggest a dual mechanism of action, making it a compelling subject for multi-target drug development strategies.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through advanced formulation techniques and further preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development timeline.

In conclusion, N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide represents a chemically and biologically intriguing molecule with broad therapeutic potential. Ongoing research continues to uncover its multifaceted roles in disease modulation, paving the way for innovative treatment options. Future studies should focus on expanding the scope of its applications and refining its pharmacological profile to meet clinical standards.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm